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Compound of Interest

Compound Name: 2,5-Dimethoxythiophene

Cat. No.: B1594249 Get Quote

An In-depth Technical Guide to the Health and Safety of 2,5-Dimethoxythiophene

This guide provides comprehensive health and safety information for the handling of 2,5-
Dimethoxythiophene, designed for researchers, scientists, and drug development

professionals. The protocols and recommendations herein are synthesized from established

safety data for structurally similar compounds to ensure a robust and cautious approach in the

absence of complete data for this specific chemical.

Chemical Identification and Core Properties
2,5-Dimethoxythiophene is a substituted heterocyclic organic compound. Due to a lack of

extensive, publicly available data for this exact molecule, its physical and chemical properties

are extrapolated from closely related analogs such as 2,5-dimethylthiophene and 3,4-

dimethoxythiophene. This approach necessitates a conservative safety posture.
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Identifier Information Source

Chemical Name 2,5-Dimethoxythiophene -

Synonyms Thiophene, 2,5-dimethoxy- -

CAS Number 16848-96-7 -

Molecular Formula C₆H₈O₂S -

Molecular Weight 144.19 g/mol -

Appearance
Likely a colorless to yellow

liquid
[1][2]

Boiling Point Est. 100-140 °C [3]

Flash Point Est. 24-106 °C (Flammable) [2][3]

Solubility

Expected to have limited water

solubility, soluble in organic

solvents

[2]

Hazard Assessment and Toxicological Profile
The primary hazards are inferred from the safety data sheet (SDS) for 2,5-

Dimethoxythiophenol, a compound with a similar substitution pattern on the thiophene ring.[4]

The presence of the thiophene moiety and its classification as a flammable liquid are derived

from analogs like 2,5-dimethylthiophene.[1][2]

GHS Hazard Classification (Inferred)
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Hazard Class Category Hazard Statement Source

Flammable Liquids Category 3
H226: Flammable

liquid and vapor
[1]

Acute Toxicity, Oral Category 4
H302: Harmful if

swallowed
[4]

Acute Toxicity, Dermal Category 4
H312: Harmful in

contact with skin
[4]

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation
[4]

Serious Eye

Damage/Irritation
Category 2A

H319: Causes serious

eye irritation
[4]

Acute Toxicity,

Inhalation
Category 4

H332: Harmful if

inhaled
[4]

Specific Target Organ

Toxicity
Single Exposure

H335: May cause

respiratory irritation
[4]

Causality of Hazards:

Flammability: As a substituted thiophene, the compound is expected to be a combustible

liquid.[5] Its vapors can form explosive mixtures with air and may travel to an ignition source

and flash back.[6]

Toxicity and Irritation: Thiophene derivatives can be irritating to the skin, eyes, and

respiratory system.[1][4] The inferred hazard statements suggest that exposure via ingestion,

skin contact, or inhalation can be harmful.[4] The toxicological properties have not been fully

investigated for many similar compounds, warranting caution.[5][6]

Reactivity: This compound is likely incompatible with strong oxidizing agents, which could

lead to a vigorous, exothermic reaction.[7] It may also be reactive with strong acids and

bases.[6]

Hazardous Decomposition: Upon combustion, 2,5-Dimethoxythiophene is expected to

produce toxic and corrosive fumes, including carbon oxides (CO, CO₂) and sulfur oxides.[3]
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[4][7]

Hierarchy of Controls for Safe Handling
To mitigate the risks associated with 2,5-Dimethoxythiophene, a systematic approach based

on the hierarchy of controls must be implemented. This prioritizes engineering and

administrative controls over sole reliance on personal protective equipment (PPE).
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Hierarchy of Controls

Elimination
(Not Feasible)

Substitution
(Use a less hazardous chemical)

Engineering Controls
• Chemical Fume Hood

• Local Exhaust Ventilation
• Grounded/Bonded Equipment

Administrative Controls
• Standard Operating Procedures (SOPs)

• Safety Training
• Restricted Access Areas

Personal Protective Equipment (PPE)
• Respirator, Goggles, Face Shield

• Chemical-Resistant Gloves
• Lab Coat / Apron
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Safe Handling Workflow

1. Preparation
- Verify Fume Hood
- Don Correct PPE

- Locate Safety Equipment

2. Chemical Handling
- Use Fume Hood

- Ground Equipment
- Use Non-Sparking Tools

3. Storage
- Tightly Sealed Container

- Cool, Ventilated, Flammables Area
- Segregate Incompatibles

4. Waste Disposal
- Collect in Labeled Container

- Follow EHS Procedures
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Exposure Occurs

Identify Exposure Route

Inhalation:
Move to Fresh Air

 Inhaled 

Skin Contact:
Rinse with Water (15 min)

 Skin 

Eye Contact:
Flush with Water (15 min)

 Eyes 

Ingestion:
Rinse Mouth, Do NOT Induce Vomiting

 Ingested 

Seek Immediate
Medical Attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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